
Application Notes and Protocols for CAY10397
in Animal Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CAY10397

Cat. No.: B606497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10397 is a potent and selective inhibitor of 15-hydroxyprostaglandin dehydrogenase (15-

PGDH). 15-PGDH is the key enzyme responsible for the degradation of prostaglandins, such

as Prostaglandin E2 (PGE2). By inhibiting 15-PGDH, CAY10397 effectively increases the local

concentration and prolongs the signaling of prostaglandins. This mechanism holds significant

therapeutic potential in various physiological and pathological processes, including tissue

regeneration, inflammation, and cancer.

These application notes provide a comprehensive guide for the preclinical in vivo evaluation of

CAY10397, offering recommended dosing, experimental protocols, and data presentation

guidelines based on the known activity of this class of inhibitors.

Mechanism of Action
CAY10397 functions by blocking the catalytic activity of 15-PGDH, thereby preventing the

conversion of biologically active prostaglandins to their inactive 15-keto metabolites. This leads

to an accumulation of prostaglandins in tissues where they are synthesized, amplifying their

local signaling effects.
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To cite this document: BenchChem. [Application Notes and Protocols for CAY10397 in
Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606497#dosing-recommendations-for-cay10397-in-
animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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